Cas no 1361469-86-4 (3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine)
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C12H5Cl3F3NO/c13-7-3-5(4-8(14)9(7)15)6-1-2-19-11(10(6)20)12(16,17)18/h1-4,20H
- InChI Key: FXUXHLOOWMUKPA-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=CN=C(C(F)(F)F)C=1O)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 332
- XLogP3: 4.9
- Topological Polar Surface Area: 33.1
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002257-250mg |
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine |
1361469-86-4 | 97% | 250mg |
$727.60 | 2022-04-03 | |
| Alichem | A024002257-500mg |
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine |
1361469-86-4 | 97% | 500mg |
$931.00 | 2022-04-03 | |
| Alichem | A024002257-1g |
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine |
1361469-86-4 | 97% | 1g |
$1,696.80 | 2022-04-03 |
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine
Introduction to 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361469-86-4)
3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1361469-86-4, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both hydroxyl and trifluoromethyl groups, coupled with the trichlorophenyl moiety, endows this molecule with distinct electronic and steric properties that are highly relevant to drug design and development.
The compound's structure consists of a pyridine core substituted at the 3-position with a hydroxyl group, the 4-position with a 3,4,5-trichlorophenyl group, and the 2-position with a trifluoromethyl group. This specific arrangement of functional groups contributes to its potential as an intermediate in synthesizing novel therapeutic agents. The trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine has shown particular promise in preclinical studies as a potential scaffold for developing new drugs.
One of the most compelling aspects of this compound is its versatility in chemical modifications. The hydroxyl group at the 3-position provides a site for further functionalization, allowing researchers to explore different derivatives with tailored biological activities. Additionally, the electron-withdrawing nature of the trifluoromethyl group and the electron-donating effect of the hydroxyl group can be leveraged to fine-tune the compound's pharmacokinetic properties. These features make it an attractive candidate for further investigation in drug discovery pipelines.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been conducted on 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine to predict its interactions with biological targets. These simulations have suggested that the compound may have favorable binding affinities for certain enzymes and receptors involved in disease pathways. Such insights are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.
The synthesis of 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been particularly useful in constructing the complex framework of this molecule. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for research purposes.
In addition to its pharmaceutical applications, 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine has potential uses in agrochemical research. The structural features of this compound make it a candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in pests while minimizing environmental impact. Such applications align with global efforts to develop sustainable agricultural practices.
The safety profile of 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is another critical aspect that has been examined through toxicological studies. Preliminary data suggest that the compound exhibits moderate solubility in organic solvents but limited bioavailability in vivo. These findings are valuable for designing safe experimental protocols and assessing potential risks associated with its use in research settings.
The future direction of research on 3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine is likely to focus on expanding its pharmacological applications and optimizing its synthetic pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can accelerate the identification of new therapeutic agents based on this promising scaffold.
In conclusion,3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine (CAS No. 1361469-86-4) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile biological activities. Its potential as a lead compound for drug development underscores the importance of continued research into pyridine derivatives. As our understanding of biochemical pathways evolves,this compound will likely play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.
1361469-86-4 (3-Hydroxy-4-(3,4,5-trichlorophenyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)